Cas no 1246888-90-3 (3-(Tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole)

3-(Tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole is a specialized heterocyclic compound featuring a phosphorus-containing oxaphosphole core with tert-butyl and dimethoxyphenyl substituents. This structure imparts unique steric and electronic properties, making it valuable as an intermediate in organic synthesis, particularly in the development of ligands for catalytic systems or as a precursor for phosphorus-based functional materials. The tert-butyl group enhances stability, while the dimethoxyphenyl moiety contributes to tunable reactivity. Its rigid framework is advantageous for applications requiring precise molecular design, such as asymmetric catalysis or advanced material science. The compound's well-defined structure ensures reproducibility in synthetic pathways.
3-(Tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole structure
1246888-90-3 structure
Product Name:3-(Tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
CAS No:1246888-90-3
MF:C19H23O3P
MW:330.357886552811
CID:4556232
PubChem ID:46939810
Update Time:2025-10-29

3-(Tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Chemical and Physical Properties

Names and Identifiers

    • 3-(tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
    • rac-BI-DIME
    • (S)-3-tert-Butyl-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
    • 3-tert-butyl-4-(2,6-dimethoxyphenyl)-2H-1,3-benzoxaphosphole
    • 3-tert-butyl-4-(2,6-dimethoxyphenyl)-2,3-dihydro-1,3-benzoxaphosphole
    • 3-tert-butyl-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
    • 3-(t-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d
    • 3-(t-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenZo[d][1,3]oxaphosphole
    • SCHEMBL12286204
    • 1373432-09-7
    • 1246888-90-3
    • (R)-3-(Tert-Butyl)-4-(2,6-Dimethoxyphenyl)-2,3-Dihydrobenzo[d][1,3]Oxaphosp5Hole
    • CS-0020500
    • MFCD30748198
    • BWPDUHMFZCEKIP-UHFFFAOYSA-N
    • SY266817
    • D72533
    • AS-73504
    • 4-(2,6-Dimethoxyphenyl)-3-(1,1-dimethylethyl)-2,3-dihydro-1,3-benzoxaphosphole
    • SY266816
    • MFCD31630893
    • 3-(Tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
    • Inchi： 1S/C19H23O3P/c1-19(2,3)23-12-22-16-11-6-8-13(18(16)23)17-14(20-4)9-7-10-15(17)21-5/h6-11H,12H2,1-5H3
    • InChI Key： BWPDUHMFZCEKIP-UHFFFAOYSA-N
    • SMILES： P1(COC2C=CC=C(C3C(=CC=CC=3OC)OC)C1=2)C(C)(C)C

Computed Properties

  • Exact Mass: 330.13848159 g/mol
  • Monoisotopic Mass: 330.13848159 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 330.4
  • XLogP3: 3.9
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Boiling Point: 422.1±45.0 °C at 760 mmHg
  • Flash Point: 259.3±29.0 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(Tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Security Information

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3-(Tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole Suppliers

Amadis Chemical Company Limited
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(CAS:1246888-90-3)3-(Tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
Order Number:A996963
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:20
Price ($):392.0/1566.0
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Amadis Chemical Company Limited
(CAS:1246888-90-3)3-(Tert-Butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole
A996963
Purity:99%/99%
Quantity:5g/25g
Price ($):392.0/1566.0
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